Cas no 1969965-46-5 (4-[2-(Trifluoromethyl)-1,3-thiazol-5-yl]benzaldehyde)

4-[2-(Trifluoromethyl)-1,3-thiazol-5-yl]benzaldehyde is a versatile aromatic aldehyde featuring a trifluoromethyl-substituted thiazole moiety. This compound is particularly valuable in pharmaceutical and agrochemical research due to its reactive aldehyde group, which facilitates further derivatization, and the electron-withdrawing trifluoromethyl group, which enhances stability and modulates electronic properties. The thiazole ring contributes to its potential bioactivity, making it a useful intermediate in the synthesis of heterocyclic compounds. Its well-defined structure and high purity ensure reproducibility in synthetic applications. This compound is suitable for use in cross-coupling reactions, nucleophilic additions, and as a building block for complex molecular architectures.
4-[2-(Trifluoromethyl)-1,3-thiazol-5-yl]benzaldehyde structure
1969965-46-5 structure
Product Name:4-[2-(Trifluoromethyl)-1,3-thiazol-5-yl]benzaldehyde
CAS No:1969965-46-5
MF:C11H6F3NOS
MW:257.23165178299
MDL:MFCD31380115
CID:4710064
Update Time:2025-05-21

4-[2-(Trifluoromethyl)-1,3-thiazol-5-yl]benzaldehyde Chemical and Physical Properties

Names and Identifiers

    • 4-(2-(Trifluoromethyl)thiazol-5-yl)benzaldehyde
    • 4-[2-(Trifluoromethyl)-1,3-thiazol-5-yl]benzaldehyde
    • MDL: MFCD31380115
    • Inchi: 1S/C11H6F3NOS/c12-11(13,14)10-15-5-9(17-10)8-3-1-7(6-16)2-4-8/h1-6H
    • InChI Key: HTCAFKRSZDLRLV-UHFFFAOYSA-N
    • SMILES: S1C(C(F)(F)F)=NC=C1C1C=CC(C=O)=CC=1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 276
  • Topological Polar Surface Area: 58.2

4-[2-(Trifluoromethyl)-1,3-thiazol-5-yl]benzaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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1969965-46-5 97%
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Additional information on 4-[2-(Trifluoromethyl)-1,3-thiazol-5-yl]benzaldehyde

Recent Advances in the Study of 4-[2-(Trifluoromethyl)-1,3-thiazol-5-yl]benzaldehyde (CAS: 1969965-46-5)

In recent years, the compound 4-[2-(Trifluoromethyl)-1,3-thiazol-5-yl]benzaldehyde (CAS: 1969965-46-5) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its trifluoromethyl-thiazole moiety and benzaldehyde functional group, has shown promising potential in various applications, including drug discovery, agrochemical development, and material science. The unique structural features of this compound contribute to its diverse biological activities, making it a subject of intense research.

Recent studies have focused on elucidating the synthetic pathways and optimizing the yield of 4-[2-(Trifluoromethyl)-1,3-thiazol-5-yl]benzaldehyde. Researchers have reported improved synthetic methods that enhance the efficiency and scalability of production, which is crucial for its application in large-scale pharmaceutical and industrial processes. These advancements have been documented in several high-impact journals, highlighting the compound's growing importance in synthetic chemistry.

In the realm of medicinal chemistry, 4-[2-(Trifluoromethyl)-1,3-thiazol-5-yl]benzaldehyde has been investigated as a key intermediate in the synthesis of novel therapeutic agents. Its trifluoromethyl group is known to enhance the metabolic stability and bioavailability of drug candidates, while the thiazole ring contributes to their binding affinity and selectivity. Recent publications have demonstrated its utility in the development of inhibitors targeting various enzymes and receptors implicated in diseases such as cancer, inflammation, and infectious diseases.

Furthermore, the compound's potential applications in agrochemicals have been explored. Studies have shown that derivatives of 4-[2-(Trifluoromethyl)-1,3-thiazol-5-yl]benzaldehyde exhibit potent herbicidal and fungicidal activities, offering new avenues for crop protection. These findings underscore the versatility of this compound and its relevance to addressing global challenges in agriculture and food security.

In addition to its biological applications, 4-[2-(Trifluoromethyl)-1,3-thiazol-5-yl]benzaldehyde has also been studied for its material science applications. Its unique electronic properties and structural rigidity make it a promising candidate for the development of organic electronic devices, such as OLEDs and photovoltaic cells. Researchers have synthesized and characterized various derivatives to explore their optoelectronic properties, paving the way for innovative materials with enhanced performance.

In conclusion, the compound 4-[2-(Trifluoromethyl)-1,3-thiazol-5-yl]benzaldehyde (CAS: 1969965-46-5) represents a versatile and valuable building block in chemical biology and medicinal chemistry. Recent advancements in its synthesis, biological evaluation, and material applications highlight its broad potential across multiple disciplines. Continued research in this area is expected to yield further insights and innovations, solidifying its role in the future of science and technology.

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